Cas no 326599-87-5 (Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-hydroxy-3-methyl-, (1S,3S,5S)-)

• Product Name: Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-hydroxy-3-methyl-, (1S,3S,5S)-
• CAS No: 326599-87-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 301553
• Update Time: 2024-01-27

Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-hydroxy-3-methyl-, (1S,3S,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-hydroxy-3-methyl-, (1S,3S,5S)-
• Bicyclo[3.1.0]hexane-1-carboxaldehyde, 3-hydroxy-3-methyl-, (1S,3S,5S)- (9CI)
• Bicyclo[3.1.0]hexane-1-carboxaldehyde, 3-hydroxy-3-methyl-, (1S,3S,5S)-

• Inchi： 1S/C8H12O2/c1-7(10)2-6-3-8(6,4-7)5-9/h5-6,10H,2-4H2,1H3/t6-,7+,8-/m1/s1
• InChI Key： RBQTXRHLMQOJEX-GJMOJQLCSA-N
• SMILES： [C@@]12(C=O)[C@@]([H])(C1)C[C@@](O)(C)C2

Computed Properties

• Exact Mass: 140.084
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2